1,6-Naphthyridin-8-ol
Overview
Description
1,6-Naphthyridin-8-ol is a chemical compound with the CAS Number: 17057-00-0 . It has a molecular weight of 146.15 . The IUPAC name for this compound is [1,6]naphthyridin-8-ol . It is a white solid in its physical form .
Synthesis Analysis
The synthesis of 1,6-Naphthyridin-8-ol and its derivatives has been a topic of interest in the field of synthetic and medicinal chemistry . The synthesis of naphthyridines that have nitrogen atoms in the 1-position are usually synthesized via the Skraup reaction . This involves heating an aminopyridine and a glycerol derivative in the presence of an oxidizing agent (e.g., nitrobenzene) and sulfuric acid .Molecular Structure Analysis
The molecular structure of 1,6-Naphthyridin-8-ol contains a total of 18 bonds; 12 non-H bonds, 11 multiple bonds, 11 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, 1 aromatic hydroxyl, and 2 Pyridines .Physical And Chemical Properties Analysis
1,6-Naphthyridin-8-ol is a white solid . It has a melting point of 161-162 degrees Celsius . The storage temperature is room temperature .Scientific Research Applications
Anticancer Properties
1,6-Naphthyridin-8-ol exhibits promising anticancer activity. Recent synthetic developments have paved the way for a wide range of functionalized 1,6-naphthyridines, and their correlation with anticancer effects has been studied. Researchers have explored the structure–activity relationship (SAR) and conducted molecular modeling studies to understand the mechanisms underlying their effectiveness against different cancer cell lines .
Industrial and Photophysical Applications
In addition to its biological roles, 1,6-Naphthyridin-8-ol has industrial applications. Its photophysical properties make it useful in various fields .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
1,6-Naphthyridin-8-ol is a pharmacologically active compound with a variety of applications such as anticancer, anti-HIV, anti-microbial, analgesic, anti-inflammatory, and antioxidant activities . The specific and differential functionalization of the 1,6-naphthyridine core leads to specific activity .
Mode of Action
It is known that the compound interacts with its targets in a way that leads to a variety of biological effects . For example, (phenoxy-aryl)urea appended 1,6-naphthyridines act as sex hormone regulatory agents, N-arylated/chromone/acid appended 1,6-naphthyridines act as anti-HIV agents, and naphthalene-fused 1,6-naphthyridines act as… .
Biochemical Pathways
The biochemical pathways affected by 1,6-Naphthyridin-8-ol are diverse, reflecting the compound’s wide range of biological activities . A complete correlation of synthesis with biological activity remains elusive .
Result of Action
The molecular and cellular effects of 1,6-Naphthyridin-8-ol’s action are diverse, reflecting its wide range of biological activities . For example, it has been shown to have anticancer activity, with effects on different cancer cell lines .
properties
IUPAC Name |
1,6-naphthyridin-8-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O/c11-7-5-9-4-6-2-1-3-10-8(6)7/h1-5,11H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHFQWQIDXMOZBD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=CN=CC(=C2N=C1)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30633800 |
Source
|
| Record name | 1,6-Naphthyridin-8-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30633800 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,6-Naphthyridin-8-ol | |
CAS RN |
17057-00-0 |
Source
|
| Record name | 1,6-Naphthyridin-8-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30633800 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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